![molecular formula C20H24N2O2 B4403252 2-(4-cyclohexylphenoxy)-N-(3-pyridinylmethyl)acetamide](/img/structure/B4403252.png)
2-(4-cyclohexylphenoxy)-N-(3-pyridinylmethyl)acetamide
Overview
Description
2-(4-cyclohexylphenoxy)-N-(3-pyridinylmethyl)acetamide, also known as JNJ-38431055, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of selective androgen receptor modulators (SARMs) and has shown promising results in preclinical studies.
Mechanism of Action
2-(4-cyclohexylphenoxy)-N-(3-pyridinylmethyl)acetamide works by selectively binding to the androgen receptor in skeletal muscle and bone tissue, leading to an increase in protein synthesis and bone mineral density. Unlike traditional anabolic steroids, this compound does not bind to the androgen receptor in the prostate gland, which reduces the risk of prostate-related side effects.
Biochemical and Physiological Effects:
In preclinical studies, this compound has been shown to increase lean body mass, muscle strength, and bone mineral density in animal models. This compound also has a positive effect on lipid metabolism, reducing the levels of LDL cholesterol and triglycerides in the blood.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(4-cyclohexylphenoxy)-N-(3-pyridinylmethyl)acetamide is its selective anabolic effects on skeletal muscle and bone tissue, which makes it a promising candidate for the treatment of muscle wasting and osteoporosis. However, the limitations of this compound include the lack of long-term safety data and the potential for off-target effects in other tissues.
Future Directions
There are several future directions for the research on 2-(4-cyclohexylphenoxy)-N-(3-pyridinylmethyl)acetamide, including:
1. Clinical trials to evaluate the safety and efficacy of this compound in humans.
2. Development of more potent and selective SARMs based on the structure of this compound.
3. Investigation of the potential use of this compound in the treatment of other conditions, such as sarcopenia and cachexia.
4. Exploration of the molecular mechanisms underlying the anabolic effects of this compound on skeletal muscle and bone tissue.
5. Development of novel drug delivery systems to improve the bioavailability and pharmacokinetics of this compound.
Scientific Research Applications
2-(4-cyclohexylphenoxy)-N-(3-pyridinylmethyl)acetamide has been extensively studied for its potential therapeutic applications in various fields, including muscle wasting, osteoporosis, and prostate cancer. In preclinical studies, this compound has shown significant anabolic effects on skeletal muscle and bone tissue, without causing the androgenic side effects associated with traditional anabolic steroids.
properties
IUPAC Name |
2-(4-cyclohexylphenoxy)-N-(pyridin-3-ylmethyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O2/c23-20(22-14-16-5-4-12-21-13-16)15-24-19-10-8-18(9-11-19)17-6-2-1-3-7-17/h4-5,8-13,17H,1-3,6-7,14-15H2,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYDOBKPCZJAYSS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CC=C(C=C2)OCC(=O)NCC3=CN=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.